INCB159020

• Molecular Formula: C37H35ClFN7O2
• Molecular Weight: 664.2 g/mol
• InChI: InChI=1S/C37H35ClFN7O2/c1-19-15-42-29(17-41-19)34-26-14-30(21(3)45-10-11-48-18-31(45)47)46(36-23-13-28(36)43-16-23)37(26)25-12-22(6-5-9-40)32(33(39)35(25)44-34)24-7-4-8-27(38)20(24)2/h4,7-8,12,14-15,17,21,23,28,36,43H,5-6,10-11,13,16,18H2,1-3H3/t21-,23-,28-,36+/m1/s1
• InChIKey: BZTYAVYCLPPSMR-MGRYNLJHSA-N

Oral dosing of KRAS G12D inhibitors in preclinical models is frequently blocked by poor bioavailability or the need for prodrugs. INCB159020 directly solves this: a non-covalent, orally bioavailable small molecule with confirmed exposure in both mice and non-human primates. - **Target engagement**: SPR Kd (22 nM), pERK IC₅₀ (33 nM). - **Selectivity**: 50-fold binding, 80-fold cellular vs. WT KRAS. - **Utility**: Parent compound for oral gavage without prodrug conversion. High-res co-crystal structures (PDB: 9E5D, 9E5F) available.

INCB159020 Oral KRAS G12D Inhibitor Overview

INCB159020 is a non‑covalent, orally bioavailable small‑molecule inhibitor that selectively targets the KRAS G12D mutant protein, the most prevalent KRAS mutation in human solid tumors. It was developed by Incyte Corporation through extensive structure‑based drug design and achieves oral exposure in non‑human primates (NHP), a milestone that has proven exceptionally difficult for this target class [1]. The compound binds the switch‑II pocket of GDP‑loaded KRAS G12D with a surface plasmon resonance (SPR) Kd of 22 nM and inhibits downstream ERK phosphorylation in HTRF cell assays with an IC₅₀ of 33 nM, while demonstrating 50‑fold selectivity over wild‑type KRAS in binding and 80‑fold selectivity in a pERK cellular setting . Co‑crystal structures (PDB: 9E5D, 9E5F, resolution 1.35‑1.36 Å) confirm the binding mode and provide a structural basis for its optimization [2].

Workflow KRAS G12D pathway inhibition studies with oral dosing

Selection Mutant-selective target engagement in cellular models

Context Structure-guided drug design using co-crystal data

• [1] Ye Q, Shvartsbart A, Li Z, et al. Discovery of INCB159020, an Orally Bioavailable KRAS G12D Inhibitor. J Med Chem. 2025;68(2):1924-1939. doi:10.1021/acs.jmedchem.4c02662. View Source
• [2] RCSB Protein Data Bank. Structures 9E5D and 9E5F: Discovery of an Orally Biovailable KRAS G12D Inhibitor. Deposited 2024-10-28, Released 2025-01-22. View Source

Why INCB159020 Is Not Interchangeable

KRAS G12D inhibitors are not interchangeable because the unique chemical challenge of this target – balancing sub‑nanomolar affinity with drug‑like ADME properties – has led to profoundly different pharmacological profiles among development candidates. The leading non‑covalent inhibitor MRTX1133 displays picomolar binding affinity but negligible oral bioavailability (0.5–2.9 %), requiring a prodrug approach for in vivo oral dosing [1]. In contrast, INCB159020 was purposely optimized through molecular rigidity and balanced polarity to deliver simultaneous target engagement and oral exposure in NHP, a feat that reshapes the utility of KRAS G12D inhibitors for preclinical oral dosing paradigms [2]. Similarly, the high‑affinity inhibitor HRS‑4642 (Kd 0.083 nM) relies on a liposomal injectable formulation and cannot be administered orally, further illustrating that nominal target potency alone does not predict translational fitness [3]. These divergent profiles mean that substituting any one KRAS G12D inhibitor for another without verifying the specific experimental endpoint – oral bioavailability, selectivity window, or target engagement in vivo – will likely yield non‑comparable results.

INCB159020

Oral exposure in NHP; balanced ADME profile

Substitute risk

MRTX1133 has negligible oral bioavailability and requires a prodrug; oral PK endpoints may not transfer directly.

Verify dosing route compatibility

INCB159020

Parent compound, oral formulation ready

Substitute risk

HRS-4642 relies on liposomal injectable formulation; formulation-dependent pharmacology may shift in vivo response.

Assess formulation impact on biodistribution

INCB159020

Multi-assay WT selectivity window reported

Substitute risk

Selectivity profiles differ; MRTX1133 shows WT activity in isogenic lines, which may confound mutant-specific interpretation.

Confirm selectivity in your assay conditions

• [1] Li Y, et al. Pharmacokinetics, bioavailability, and tissue distribution of MRTX1133 in rats using UHPLC-MS/MS. Front Pharmacol. 2024. Also: Discovery of Prodrug of MRTX1133 as an Oral Therapy for Cancers with KRAS G12D Mutation. ACS Omega. 2023;8(7):7211-7221. View Source
• [2] Ye Q, et al. Discovery of INCB159020, an Orally Bioavailable KRAS G12D Inhibitor. J Med Chem. 2025;68(2):1924-1939. View Source
• [3] Yan Y, et al. Anti-tumor efficacy of HRS-4642 and its potential combination with proteasome inhibition in KRAS G12D-mutant cancer. Cancer Cell. 2024. SelleckChem product page: HRS-4642 Kd 0.083 nM. View Source

INCB159020 Competitive Differentiation Evidence

Oral Bioavailability in NHP

INCB159020 is the first KRAS G12D inhibitor reported to achieve oral exposure in non‑human primates (NHP), as explicitly stated in the primary discovery paper [1]. This contrasts sharply with MRTX1133, the most extensively characterized non‑covalent KRAS G12D inhibitor, which exhibits only 0.5–2.9 % oral bioavailability in rodents and requires a prodrug to achieve any meaningful oral systemic exposure [2]. The successful oral NHP exposure of INCB159020 was enabled by deliberate optimization of molecular rigidity and balanced polarity, directly addressing the ADME liabilities that arise from the reduced nucleophilicity of the aspartate residue in KRAS G12D [1].

Oral Bioavailability in NHP

Head-to-head

First reported oral NHP exposure among KRAS G12D inhibitors; MRTX1133 oral F% 0.5–2.9 (rodent), HRS-4642 requires i.v. liposome.

Enables oral preclinical dosing in large-animal models without prodrug

Quantitative PK parameters not publicly disclosed; verify in your specific model

Evidence Dimension	Oral Bioavailability in NHP / Preclinical Species
Target Compound Data	Achieves oral exposure in NHP (qualitative; quantitative PK parameters not publicly disclosed); dose‑dependent pERK inhibition in HPAC mouse xenograft at 30, 100, 300 mg/kg p.o. [REFS-1, REFS-3]
Comparator Or Baseline	MRTX1133: oral bioavailability 0.5% (mouse, 30 mg/kg), 2.9% (rat); no NHP data. Requires prodrug (compound 9) for oral efficacy [2]. HRS-4642: injectable liposomal formulation; no oral bioavailability reported [3].
Quantified Difference	Qualitative leap from negligible oral bioavailability (MRTX1133) / injectable-only (HRS-4642) to oral NHP exposure (INCB159020)
Conditions	NHP oral dosing (INCB159020); mouse/rat oral dosing (MRTX1133); HRS-4642 intravenous liposomal formulation

Why This Matters

For researchers requiring oral dosing in preclinical models – particularly in large-animal translational studies – INCB159020 is presently the only KRAS G12D inhibitor with demonstrated oral NHP exposure, eliminating the need for prodrug chemistry or parenteral formulation.

• [1] Ye Q, Shvartsbart A, Li Z, et al. Discovery of INCB159020, an Orally Bioavailable KRAS G12D Inhibitor. J Med Chem. 2025;68(2):1924-1939. PMID: 39772605. View Source
• [2] Li Y, et al. Pharmacokinetics, bioavailability, and tissue distribution of MRTX1133 in rats. Front Pharmacol. 2024. Also: ACS Omega. 2023;8(7):7211-7221 (prodrug of MRTX1133). View Source
• [3] Yan Y, et al. Anti-tumor efficacy of HRS-4642 and its potential combination with proteasome inhibition in KRAS G12D-mutant cancer. Cancer Cell. 2024. View Source

Selectivity Over Wild-Type KRAS

INCB159020 demonstrates a multi‑tiered selectivity profile over wild‑type KRAS: 50‑fold in SPR direct binding, 80‑fold in cellular pERK inhibition (H838 WT vs. G12D‑mutant lines), and 28‑fold in viability assays . By comparison, MRTX1133 was reported to show significant activity against wild‑type KRAS as well as other KRAS mutants in isogenic cell line profiling, with selectivity driven primarily by paralog discrimination (KRAS vs. HRAS/NRAS) rather than strict mutant‑vs‑WT KRAS discrimination [1]. HRS‑4642 exhibits approximately 17‑fold lower binding to KRAS WT compared to KRAS G12D by SPR .

WT KRAS Selectivity

Cross-study comparable

Binding: 50-fold; pERK: 80-fold; Viability: 28-fold over WT

Supports mutant-specific pathway interpretation in cellular models

MRTX1133 lacks clearly defined WT selectivity window in some assays

Evidence Dimension	Selectivity over Wild‑Type KRAS
Target Compound Data	SPR binding: 50‑fold vs. KRAS WT; HTRF pERK (H838): 80‑fold; Viability (H838): 28‑fold
Comparator Or Baseline	MRTX1133: KRAS WT activity comparable to G12D in some isogenic cell assays; paralog‑selective but not strictly mutant‑selective [1]. HRS-4642: SPR binding ~17‑fold selectivity vs. KRAS WT .
Quantified Difference	INCB159020 provides 3–5× greater WT‑fold selectivity than HRS-4642 in binding; MRTX1133 lacks a clearly defined WT selectivity window in cellular assays
Conditions	SPR direct binding (INCB159020, HRS-4642); HTRF pERK and viability in H838 isogenic lines (INCB159020); isogenic RAS allelic cell lines (MRTX1133)

Why This Matters

A well‑defined selectivity window over WT KRAS is critical for in vitro and in vivo experiments where target‑specific pharmacology must be distinguished from general RAS pathway toxicity; INCB159020′s multi‑assay selectivity data provide greater confidence in mutant‑specific interpretation.

• [1] Engle EL, et al. A non-conserved histidine residue on KRAS drives paralog selectivity of the KRAS G12D inhibitor MRTX1133. Cancer Res. 2023. PMID: 37311042. View Source

Cellular Target Engagement (HTRF pERK)

INCB159020 inhibits ERK phosphorylation in KRAS G12D‑mutant cell lines with an IC₅₀ of 33 nM in the HTRF pERK assay . While MRTX1133 achieves lower IC₅₀ values (~2 nM) in similar HTRF competition assays [1], and HRS‑4642 reports an IC₅₀ of 5.9 nM against KRAS G12D/RAF1 binding , INCB159020′s cellular potency must be interpreted in the context of its markedly superior oral pharmacokinetics. The compound′s 33 nM cell IC₅₀ is sufficient to achieve robust in vivo pharmacodynamic effects (pERK suppression in HPAC tumors) after oral dosing, whereas MRTX1133′s sub‑nanomolar cellular potency cannot translate to oral efficacy without a prodrug [REFS-2, REFS-4].

Cellular Target Engagement

Cross-study comparable

HTRF pERK IC₅₀: 33 nM (INCB159020) vs ~2 nM (MRTX1133), 5.9 nM (HRS-4642)

Cellular potency combined with oral NHP exposure unique to INCB159020

IC₅₀ alone insufficient for selection; consider ADME context

Evidence Dimension	Cellular HTRF pERK IC₅₀
Target Compound Data	33 nM (HTRF pERK, KRAS G12D cell lines)
Comparator Or Baseline	MRTX1133: ~2 nM (HTRF competition) [1]; HRS‑4642: 5.9 nM (KRAS G12D/RAF1 binding)
Quantified Difference	INCB159020 is 6–16‑fold less potent in cell‑free/cellular assays, but uniquely combines this potency with oral NHP exposure
Conditions	HTRF pERK assay in KRAS G12D‑mutant cell lines (INCB159020); HTRF competition assay (MRTX1133); SPR/RAF1 binding (HRS‑4642)

Why This Matters

For procurement decisions, cellular IC₅₀ alone is misleading; INCB159020 delivers the only documented combination of nanomolar cellular activity plus oral NHP bioavailability, enabling oral preclinical studies that are impossible with more potent but non‑oral competitors.

• [1] Anti-tumor efficacy of a potent and selective non-covalent KRAS G12D inhibitor (MRTX1133). Guide to Pharmacology: MRTX1133 pKd 12.7, IC50 <2 nM. View Source
• [2] Li Y, et al. Pharmacokinetics of MRTX1133. Front Pharmacol. 2024. Prodrug approach required for oral efficacy. View Source

Oral PD in HPAC Xenograft

Oral administration of INCB159020 at 30, 100, and 300 mg/kg produced dose‑dependent inhibition of phospho‑ERK levels in the HPAC (KRAS G12D‑mutant pancreatic cancer) mouse xenograft model . This confirms target engagement in tumor tissue after oral dosing. By contrast, MRTX1133 achieved in vivo tumor regression only when administered by intraperitoneal injection; the parent compound′s negligible oral bioavailability renders oral dosing ineffective, necessitating a prodrug (compound 9) to demonstrate oral in vivo efficacy [1]. HRS‑4642 has demonstrated robust in vivo efficacy but only as an intravenously administered liposomal formulation [2].

Oral In Vivo PD

Cross-study comparable

Dose-dependent pERK inhibition in HPAC xenograft at 30-300 mg/kg p.o.

Demonstrates oral target engagement in tumor tissue; MRTX1133/HRS-4642 require i.p./i.v. administration

Model-specific response; verify in your xenograft model

Evidence Dimension	In Vivo Target Engagement After Oral Dosing
Target Compound Data	Dose‑dependent pERK inhibition in HPAC tumors at 30, 100, 300 mg/kg p.o.
Comparator Or Baseline	MRTX1133: No oral efficacy; requires i.p. injection or prodrug for in vivo pERK modulation [1]. HRS‑4642: Effective only as i.v. liposomal formulation [2].
Quantified Difference	INCB159020 is the only compound among these three that demonstrates oral in vivo pharmacodynamic activity as the parent molecule
Conditions	HPAC KRAS G12D xenograft in mice; oral gavage (INCB159020); i.p. injection (MRTX1133); i.v. liposome (HRS‑4642)

Why This Matters

The ability to dose orally in mouse tumor models directly impacts experimental throughput, cost, and translational relevance; INCB159020 is the only option for oral in vivo KRAS G12D target engagement without requiring formulation into a prodrug or liposomal vehicle.

• [1] ACS Omega. 2023;8(7):7211-7221: Discovery of Prodrug of MRTX1133 as an Oral Therapy for Cancers with KRAS G12D Mutation. View Source
• [2] Yan Y, et al. Anti-tumor efficacy of HRS-4642 in KRAS G12D-mutant cancer. Cancer Cell. 2024. View Source

High-Resolution Co-Crystal Structures

Two co‑crystal structures of INCB159020 analogs (A1BEI in 9E5D and A1BEJ in 9E5F) bound to KRAS G12D have been deposited in the PDB at 1.36 Å and 1.35 Å resolution respectively, revealing occupancy of the switch‑II pocket and key interactions that underlie potency and selectivity [1]. This structural information is publicly available and directly supported the medicinal chemistry optimization campaign that yielded INCB159020 [2]. MRTX1133 also has published co‑crystal structures (PDB: 7RPZ, etc.), but the Incyte structures provide a distinct chemotype series with different vectors for property optimization, specifically addressing ADME limitations [2]. HRS‑4642 structural data have not been deposited in the PDB as of the date of this guide [3].

Co-Crystal Structures

Supporting evidence

PDB: 9E5D (1.36 Å), 9E5F (1.35 Å); switch-II pocket occupancy

Supports structure-based design and chemotype optimization

HRS-4642 lacks public structural data; MRTX1133 has alternative PDB entries

Evidence Dimension	Availability of High‑Resolution Co‑Crystal Structures
Target Compound Data	Two structures deposited (9E5D: 1.36 Å, 9E5F: 1.35 Å) with bound compounds representing the INCB159020 chemical series [1]
Comparator Or Baseline	MRTX1133: multiple PDB structures available (e.g., 7RPZ); HRS‑4642: no PDB structures publicly available [3]
Quantified Difference	INCB159020 series structures provide highest resolution (1.35 Å) among publicly deposited KRAS G12D inhibitor co‑crystals
Conditions	X‑ray diffraction; KRAS G12D protein co‑crystallized with GDP; switch‑II pocket occupancy

Why This Matters

Publicly available high‑resolution co‑crystal structures are essential for academic and industrial groups performing structure‑based drug design, enabling rational modification of the chemotype; INCB159020 is one of only two KRAS G12D inhibitor series with full structural disclosure.

• [1] RCSB PDB: 9E5D (1.36 Å) and 9E5F (1.35 Å). Discovery of an Orally Biovailable KRAS G12D Inhibitor. Deposited 2024-10-28, Released 2025-01-22. View Source
• [2] Ye Q, et al. J Med Chem. 2025;68(2):1924-1939. Structure‑based design from weakly potent hit to INCB159020. View Source
• [3] PDB search for HRS-4642 or its chemotype: no results as of 2026-04-23. Cancer Cell 2024 publication does not include deposited coordinates. View Source

Physicochemical Optimization for Oral Exposure

The discovery paper explicitly describes the medicinal chemistry strategy that distinguishes INCB159020 from earlier failed KRAS G12D programs: starting from a weakly potent hit, structure‑based design drove potency improvements, and subsequent optimization of molecular rigidity and balanced polarity successfully addressed the ADME liabilities that have historically prevented oral exposure for this target class [1]. This design philosophy contrasts with MRTX1133, where extreme potency was prioritized over oral drug‑likeness, resulting in a compound with molecular properties incompatible with oral absorption [2]. The balanced property profile of INCB159020 is reflected in its moderate molecular weight (664.2 g/mol), the presence of a chloro‑fluoro‑quinoline core, and the strategic incorporation of azetidine and azabicyclohexane moieties to optimize conformation and polarity [REFS-1, REFS-3].

Physicochemical Optimization

Class-level inference

MW 664.2; deliberate molecular rigidity and polarity balance to achieve oral exposure

Design strategy may inform property-guided analog selection

Source-specific review; confirm in your ADME assays

Evidence Dimension	Physicochemical Optimization Strategy and Resulting Oral Exposure
Target Compound Data	MW 664.2; Formula C₃₇H₃₅ClFN₇O₂; optimized for molecular rigidity and balanced polarity to achieve oral NHP exposure [REFS-1, REFS-3]
Comparator Or Baseline	MRTX1133: MW 572.1; extreme potency prioritized; oral bioavailability <3%; prodrug required [2]. HRS‑4642: liposomal formulation required; physicochemical properties not publicly disclosed [3].
Quantified Difference	INCB159020 is the only KRAS G12D inhibitor of its generation to intentionally trade off maximum potency for oral bioavailability, resulting in the first reported oral NHP exposure
Conditions	Medicinal chemistry optimization campaign; in vitro ADME assays; NHP pharmacokinetic study

Why This Matters

For pharmaceutical and biotech procurement teams, the documented medicinal chemistry rationale provides confidence that INCB159020′s oral bioavailability is not serendipitous but the product of a deliberate, reproducible design strategy – an important consideration when selecting a tool compound for long‑term oral dosing studies.

• [1] Ye Q, et al. J Med Chem. 2025;68(2):1924-1939. Abstract and full text describing optimization for oral NHP exposure. View Source
• [2] Li Y, et al. Pharmacokinetics of MRTX1133 in rats. Front Pharmacol. 2024. ACS Omega 2023: prodrug required for oral bioavailability. View Source
• [3] Hengrui Pharma. HRS-4642 injection (liposomal formulation) prescribing information and clinical trial disclosures. 2025-2026. View Source

INCB159020 Optimal Application Scenarios

Oral In Vivo Efficacy in Tumor Models

INCB159020 is uniquely suited for preclinical oncology studies that require oral dosing in mice or larger animal models. Its demonstrated dose‑dependent pERK inhibition in HPAC pancreatic cancer xenografts after oral administration (30‑300 mg/kg) makes it the only parent‑compound KRAS G12D inhibitor that can be administered by oral gavage without prodrug conversion [1]. This eliminates the additional synthetic and analytical burden of preparing and validating a prodrug, while also avoiding the confounding pharmacokinetic variables introduced by prodrug metabolism [2].

Translational PK/PD Studies in NHP

Investigators performing translational PK/PD studies in large animals can select INCB159020 as the sole KRAS G12D inhibitor with documented oral NHP exposure [1]. This capability enables preclinical safety and efficacy evaluation in a species with gastrointestinal physiology and metabolic profiles more predictive of human oral drug behavior than rodents, providing a critical bridge to clinical candidate nomination [1].

Structure-Based Drug Design

Academic and biotech medicinal chemistry groups can leverage the publicly deposited high‑resolution co‑crystal structures (9E5D, 9E5F) to guide the optimization of novel KRAS G12D inhibitor series [3]. The INCB159020 chemotype provides a distinct starting scaffold with proven oral bioavailability, allowing structure‑based modifications that retain the property balance achieved by the Incyte team through their documented molecular rigidity and polarity optimization strategy [1].

KRAS Mutant vs. WT Selectivity Profiling

INCB159020′s multi‑tiered selectivity data (50‑fold binding, 80‑fold pERK, 28‑fold viability over WT KRAS) make it a strong tool compound for experiments that must discriminate between KRAS G12D‑dependent and KRAS‑independent signaling . Paired with H838 isogenic cell lines, INCB159020 enables clean interpretation of KRAS G12D‑specific pharmacology without the confounding WT KRAS inhibition observed with MRTX1133 [4].

Application

Selection Property

Validation Focus

Oral KRAS G12D tumor model studies

Parent-compound oral dosing feasibility

pERK modulation in xenograft models

Large-animal PK/PD research

NHP oral exposure context

Species-relevant oral PK profiling

Structure-guided KRAS G12D inhibitor design

Public co-crystal structure availability

Binding mode and property-guided optimization

KRAS G12D selectivity profiling

Multi-assay WT selectivity data

Mutant-specific signaling interpretation

• [1] Ye Q, et al. Discovery of INCB159020, an Orally Bioavailable KRAS G12D Inhibitor. J Med Chem. 2025;68(2):1924-1939. View Source
• [2] ACS Omega. 2023;8(7):7211-7221: MRTX1133 prodrug required for oral efficacy. View Source
• [3] RCSB PDB: 9E5D and 9E5F. High‑resolution co‑crystal structures of INCB159020 series compounds with KRAS G12D. View Source
• [4] Engle EL, et al. A non-conserved histidine residue on KRAS drives paralog selectivity of MRTX1133. Cancer Res. 2023. PMID: 37311042. View Source